molecular formula C19H13BrFNO5S B302166 (4-bromo-2-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetic acid

(4-bromo-2-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetic acid

Cat. No. B302166
M. Wt: 466.3 g/mol
InChI Key: PDWOSJBHBWAORO-PXNMLYILSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4-bromo-2-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetic acid, commonly known as BFT, is a synthetic compound that has been extensively studied for its potential applications in scientific research. BFT is a thiazolidinedione derivative that has been shown to have anti-inflammatory and anti-cancer properties.

Mechanism of Action

The mechanism of action of BFT involves the activation of peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a key role in the regulation of glucose and lipid metabolism. Activation of PPARγ leads to the inhibition of pro-inflammatory cytokines and the promotion of anti-inflammatory cytokines, which contributes to the anti-inflammatory properties of BFT. BFT has also been shown to induce cell cycle arrest and apoptosis in cancer cells, which contributes to its anti-cancer properties.
Biochemical and Physiological Effects
BFT has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), while increasing the production of anti-inflammatory cytokines such as interleukin-10 (IL-10). BFT has also been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of tumor growth.

Advantages and Limitations for Lab Experiments

BFT has a number of advantages for use in lab experiments. It is relatively easy to synthesize and has a high degree of purity, making it suitable for a wide range of applications. BFT has also been shown to be stable under a variety of conditions, making it suitable for long-term storage. However, BFT does have some limitations for use in lab experiments. It is relatively expensive compared to other compounds, which may limit its use in large-scale experiments. BFT also has a relatively short half-life, which may limit its effectiveness in certain applications.

Future Directions

There are a number of future directions for the study of BFT. One area of research is the development of new anti-inflammatory drugs based on the structure of BFT. Another area of research is the development of new cancer treatments based on the anti-cancer properties of BFT. Further studies are also needed to better understand the mechanism of action of BFT and to identify potential side effects or limitations of its use.
Conclusion
In conclusion, BFT is a synthetic compound that has been extensively studied for its potential applications in scientific research. It has anti-inflammatory and anti-cancer properties and has been shown to activate PPARγ, leading to the inhibition of pro-inflammatory cytokines and the promotion of anti-inflammatory cytokines. BFT has a number of advantages for use in lab experiments, but also has some limitations. Further studies are needed to better understand the potential applications of BFT and to identify potential side effects or limitations of its use.

Synthesis Methods

The synthesis of BFT involves the reaction of 4-bromo-2-hydroxybenzoic acid with 4-fluorobenzylamine to form an intermediate, which is then reacted with thioacetic acid to form the final product. The synthesis has been optimized to improve the yield and purity of the product, making it suitable for scientific research applications.

Scientific Research Applications

BFT has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory properties, which makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. BFT has also been shown to have anti-cancer properties, making it a potential candidate for the development of new cancer treatments.

properties

Product Name

(4-bromo-2-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetic acid

Molecular Formula

C19H13BrFNO5S

Molecular Weight

466.3 g/mol

IUPAC Name

2-[4-bromo-2-[(Z)-[3-[(4-fluorophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]phenoxy]acetic acid

InChI

InChI=1S/C19H13BrFNO5S/c20-13-3-6-15(27-10-17(23)24)12(7-13)8-16-18(25)22(19(26)28-16)9-11-1-4-14(21)5-2-11/h1-8H,9-10H2,(H,23,24)/b16-8-

InChI Key

PDWOSJBHBWAORO-PXNMLYILSA-N

Isomeric SMILES

C1=CC(=CC=C1CN2C(=O)/C(=C/C3=C(C=CC(=C3)Br)OCC(=O)O)/SC2=O)F

SMILES

C1=CC(=CC=C1CN2C(=O)C(=CC3=C(C=CC(=C3)Br)OCC(=O)O)SC2=O)F

Canonical SMILES

C1=CC(=CC=C1CN2C(=O)C(=CC3=C(C=CC(=C3)Br)OCC(=O)O)SC2=O)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.